Cas no 56858-49-2 (4H-Thiopyran-4-one, 2,6-bis(methylthio)-)
56858-49-2 structure
Product Name:4H-Thiopyran-4-one, 2,6-bis(methylthio)-
CAS No:56858-49-2
MF:C7H8OS3
MW:204.332818031311
CID:1601032
Update Time:2024-09-12
4H-Thiopyran-4-one, 2,6-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiopyran-4-one, 2,6-bis(methylthio)-
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- Inchi: 1S/C7H8OS3/c1-9-6-3-5(8)4-7(10-2)11-6/h3-4H,1-2H3
- InChI Key: RJBOJXVGPXQKLZ-UHFFFAOYSA-N
- SMILES: C1(SC)SC(SC)=CC(=O)C=1
Computed Properties
- Exact Mass: 203.97384
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 131 °C
- Boiling Point: 322.8±42.0 °C(Predicted)
- PSA: 17.07
4H-Thiopyran-4-one, 2,6-bis(methylthio)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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